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Compound of Interest

Compound Name: Allyl n-octyl ether

Cat. No.: B1268035 Get Quote

Allyl n-Octyl Ether: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical and physical

properties of allyl n-octyl ether. It includes detailed experimental protocols for its synthesis

and characterization, presented in a format tailored for researchers and professionals in the

chemical and pharmaceutical sciences.

Chemical and Physical Properties
Allyl n-octyl ether is a colorless to almost colorless liquid with the chemical formula

C₁₁H₂₂O[1]. It belongs to the alkyl allyl ether family and is distinguished by a straight eight-

carbon n-octyl chain attached to the ether oxygen[2]. This structure influences its physical and

chemical properties, such as its higher boiling point compared to shorter-chain allyl ethers[2].
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Property Value Source

Chemical Name Allyl n-octyl ether N/A

Synonyms
Allyl octyl ether, 1-prop-2-

enoxyoctane
[3]

CAS Number 3295-97-4 [1]

Molecular Formula C₁₁H₂₂O [1][3]

Molecular Weight 170.29 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Purity >95.0% (GC) [1]

Physical Properties
Property Value Source

Boiling Point 206 °C (lit.) N/A

Density 0.81 g/mL N/A

Refractive Index 1.4260-1.4300 N/A

Flash Point 77.1 ± 12.0 °C N/A

Solubility
Insoluble in water, soluble in

organic solvents.
[4]

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C N/A

Synthesis of Allyl n-Octyl Ether
The most common and established method for the synthesis of allyl n-octyl ether is the

Williamson ether synthesis. This SN2 reaction involves the reaction of an alkoxide ion with a

primary alkyl halide[2][5][6]. In the case of allyl n-octyl ether, this can be achieved by reacting

sodium n-octoxide with an allyl halide (e.g., allyl bromide).
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Experimental Protocol: Williamson Ether Synthesis
This protocol describes the synthesis of allyl n-octyl ether from n-octanol and allyl bromide.

Materials:

n-Octanol

Sodium hydride (NaH) or other strong base

Allyl bromide

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Formation of the Alkoxide: In a flame-dried round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon), dissolve n-octanol in anhydrous THF. Cool the solution to 0 °C in an

ice bath.

Slowly add sodium hydride (1.1 equivalents) portion-wise to the stirred solution. The reaction

will generate hydrogen gas, so ensure proper ventilation.

Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas

ceases, indicating the complete formation of the sodium n-octoxide.

Addition of the Alkyl Halide: Cool the reaction mixture back to 0 °C and add allyl bromide (1.2

equivalents) dropwise via a syringe or dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.
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Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl

solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x

50 mL).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by fractional distillation under reduced pressure to

obtain pure allyl n-octyl ether.

Spectroscopic Characterization
The structure and purity of the synthesized allyl n-octyl ether can be confirmed using various

spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum will show

characteristic signals for the allyl and n-octyl groups. The protons on the carbon adjacent to

the ether oxygen will be shifted downfield.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

distinct peaks for each unique carbon atom in the molecule.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit a characteristic C-O-C stretching

vibration in the range of 1050-1150 cm⁻¹.

GC-MS (Gas Chromatography-Mass Spectrometry): GC-MS can be used to determine the

purity of the compound and to identify the mass fragments, confirming its molecular weight

and structure[3].

Safety and Handling
Allyl n-octyl ether is a combustible liquid and can cause skin and serious eye irritation[3].

Precautionary Statements:
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Wash skin thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

IF ON SKIN: Wash with plenty of water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep cool.

For detailed safety information, refer to the Safety Data Sheet (SDS).
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Caption: Williamson Ether Synthesis of Allyl n-Octyl Ether.

General Experimental Workflow for Synthesis and
Characterization
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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